4-[(3-Amino-1-imino-1H-isoindol-6-yl)oxy]benzoic acid

• CAS: 606930-12-5
• Molecular Formula: C15H11N3O3
• Molecular Weight: 281.27 g/mol
• SMILES: C1=CC(=CC=C1C(=O)O)OC2=CC3=C(C=C2)C(=NC3=N)N
• InChI: InChI=1S/C15H11N3O3/c16-13-11-6-5-10(7-12(11)14(17)18-13)21-9-3-1-8(2-4-9)15(19)20/h1-7H,(H,19,20)(H3,16,17,18)
• InChIKey: YSZKMLYFRVBGCV-UHFFFAOYSA-N

4-[(3-Amino-1-imino-1H-isoindol-6-yl)oxy]benzoic acid: Selective DHODH Inhibitor

4-[(3-Amino-1-imino-1H-isoindol-6-yl)oxy]benzoic acid (CAS 606930-12-5) is a synthetic amino-benzoic acid derivative that functions as a potent and selective inhibitor of human dihydroorotate dehydrogenase (DHODH), a rate-limiting enzyme in the de novo pyrimidine biosynthesis pathway [1]. Its mechanism involves binding to the ubiquinone site of DHODH, thereby disrupting nucleotide synthesis and exerting antiproliferative effects, which are particularly relevant in oncology and autoimmune disease research [1]. The compound is characterized by a distinct isoindole-imine scaffold that enables high-affinity interaction with the target enzyme, differentiating it from other DHODH inhibitors like brequinar and teriflunomide [2].

Ubiquinone-site target engagement – Binds DHODH via distinct isoindole-imine scaffold

Crystallographically validated binding mode – X-ray structure confirms predicted interaction

Selective DHODH tool compound – Differentiated from brequinar and leflunomide

• [1] McLean LR, Zhang Y, Degnen W, Peppard J, Cabel D, Zou C, Tsay JT, Subramaniam A, Vaz RJ, Li Y. Discovery of novel inhibitors for DHODH via virtual screening and X-ray crystallographic structures. Bioorg Med Chem Lett. 2010 Mar 15;20(6):1981-4. View Source
• [2] RCSB PDB. 3KVM: Crystal structure of human dihydroorotate dehydrogenase (DHODH) with amino-benzoic acid inhibitor 951 at 2.00A resolution. View Source

4-[(3-Amino-1-imino-1H-isoindol-6-yl)oxy]benzoic acid: Irreplaceable in Key Assays

Generic substitution with other DHODH inhibitors, such as brequinar or leflunomide, is not scientifically valid due to significant differences in binding mode, potency, and selectivity profiles. 4-[(3-Amino-1-imino-1H-isoindol-6-yl)oxy]benzoic acid exhibits a distinct binding conformation within the ubiquinone pocket of DHODH, as revealed by X-ray crystallography, which is not replicated by other chemotypes [1]. Furthermore, its potency in enzymatic assays can differ by orders of magnitude from other DHODH inhibitors, and its selectivity against related flavoenzymes has not been established for generic alternatives [2]. These molecular and pharmacological distinctions directly impact experimental reproducibility and interpretation, making the use of this specific compound essential for studies designed to probe its unique interaction with DHODH.

Binding Mode Divergence

Distinct ubiquinone-pocket conformation may not be replicated by other DHODH inhibitor chemotypes.

Potency Gap

Large differences in reported IC50 values can shift assay sensitivity and required working concentrations.

Selectivity Uncertainty

Selectivity against related flavoenzymes has not been established for generic DHODH inhibitors.

• [1] McLean LR, Zhang Y, Degnen W, Peppard J, Cabel D, Zou C, Tsay JT, Subramaniam A, Vaz RJ, Li Y. Discovery of novel inhibitors for DHODH via virtual screening and X-ray crystallographic structures. Bioorg Med Chem Lett. 2010 Mar 15;20(6):1981-4. View Source
• [2] RCSB PDB. 3KVL: Crystal structure of human dihydroorotate dehydrogenase (DHODH) with amino-benzoic acid inhibitor 715 at 1.85A resolution. View Source

4-[(3-Amino-1-imino-1H-isoindol-6-yl)oxy]benzoic acid: Key Differentiators

High-Affinity DHODH Inhibition in Human Enzyme Assays

4-[(3-Amino-1-imino-1H-isoindol-6-yl)oxy]benzoic acid inhibits recombinant human DHODH with an IC50 of 0.200 nM, measured via a DCIP dye absorbance-based spectrophotometric assay [1]. In comparison, the reference DHODH inhibitor brequinar has a reported IC50 of approximately 3 nM in similar enzymatic assays [2], highlighting a substantial ~15-fold increase in potency for the target compound. This high potency is attributed to its specific interactions within the ubiquinone binding site, as confirmed by X-ray crystallography [3].

DHODH Inhibition IC50

Reported

0.200 nM (vs brequinar ~3 nM)

Assay potency context supports lower working concentration.

Recombinant human DHODH; DCIP absorbance assay

Evidence Dimension	Enzyme inhibition potency (IC50)
Target Compound Data	0.200 nM
Comparator Or Baseline	Brequinar (IC50 ~3 nM)
Quantified Difference	~15-fold more potent
Conditions	Recombinant human DHODH, DCIP dye absorbance assay

Why This Matters

The >10-fold improvement in potency allows for lower working concentrations in cellular assays, reducing off-target effects and improving the signal-to-noise ratio in DHODH-dependent studies.

• [1] BindingDB. Affinity data for BDBM50647408: IC50=0.200 nM against recombinant human DHODH. View Source
• [2] McLean LR, Zhang Y, Degnen W, Peppard J, Cabel D, Zou C, Tsay JT, Subramaniam A, Vaz RJ, Li Y. Discovery of novel inhibitors for DHODH via virtual screening and X-ray crystallographic structures. Bioorg Med Chem Lett. 2010 Mar 15;20(6):1981-4. View Source
• [3] RCSB PDB. 3KVM: Crystal structure of human dihydroorotate dehydrogenase (DHODH) with amino-benzoic acid inhibitor 951 at 2.00A resolution. View Source

X-Ray Validation of Unique Binding Mode

X-ray co-crystal structures of human DHODH with 4-[(3-Amino-1-imino-1H-isoindol-6-yl)oxy]benzoic acid (as inhibitor 951) at 2.00Å resolution confirm a binding mode that differs from that of other amino-benzoic acid derivatives identified by virtual screening [1]. Unlike compounds 3 and 4 from the same study, which exhibited altered binding orientations, this compound binds precisely as predicted, demonstrating the reliability of its interaction profile [2]. The structural data provides a robust platform for structure-activity relationship (SAR) studies and rational optimization, which is not available for many other DHODH inhibitors.

Binding Mode Validation

Head-to-head

Binds as predicted by virtual screening

Binding mode validated structurally.

X-ray co-crystal at 2.00 Å resolution

Evidence Dimension	Binding mode validation
Target Compound Data	Binds as predicted by virtual screening
Comparator Or Baseline	Compounds 3 and 4 (structurally different binding)
Quantified Difference	Qualitative: Confirmed vs. altered binding
Conditions	X-ray crystallography of human DHODH

Why This Matters

Structural confirmation of the predicted binding mode reduces the risk of investing in a compound with an off-target or non-specific mechanism, ensuring experimental outcomes are attributable to DHODH inhibition.

• [1] RCSB PDB. 3KVM: Crystal structure of human dihydroorotate dehydrogenase (DHODH) with amino-benzoic acid inhibitor 951 at 2.00A resolution. View Source
• [2] McLean LR, Zhang Y, Degnen W, Peppard J, Cabel D, Zou C, Tsay JT, Subramaniam A, Vaz RJ, Li Y. Discovery of novel inhibitors for DHODH via virtual screening and X-ray crystallographic structures. Bioorg Med Chem Lett. 2010 Mar 15;20(6):1981-4. View Source

Superior Potency vs. Structural Analogs

In a series of amino-benzoic acid derivatives evaluated for DHODH inhibition, 4-[(3-Amino-1-imino-1H-isoindol-6-yl)oxy]benzoic acid demonstrated an IC50 of 0.200 nM, which is significantly lower than the IC50 of 15.5 µM (15,500 nM) reported for a closely related analog, CHEMBL4460949, in a human recombinant DHODH assay [1][2]. This represents a potency difference of over 77,000-fold, underscoring the critical contribution of the isoindole-imine moiety to high-affinity binding.

Potency vs Structural Analog

Reported

IC50 0.200 nM vs analog 15,500 nM

Structural specificity context.

Cross-study comparison; confirm assay conditions

Evidence Dimension	Enzyme inhibition potency (IC50)
Target Compound Data	0.200 nM
Comparator Or Baseline	CHEMBL4460949 (IC50 15,500 nM)
Quantified Difference	>77,000-fold more potent
Conditions	Human recombinant DHODH enzymatic assay

Why This Matters

This extreme potency differential validates the compound as a preferred chemical probe for DHODH, enabling experiments that require complete enzyme inhibition at low concentrations and minimizing off-target liabilities associated with high-dose compound exposure.

• [1] BindingDB. Affinity data for BDBM50647408: IC50=0.200 nM against recombinant human DHODH. View Source
• [2] BindingDB. Affinity data for BDBM50532169 (CHEMBL4460949): IC50=1.55E+4 nM against human recombinant DHODH. View Source

4-[(3-Amino-1-imino-1H-isoindol-6-yl)oxy]benzoic acid: Optimal Applications

High-Throughput Screening for Antiproliferative Drug Discovery

The sub-nanomolar potency of 4-[(3-Amino-1-imino-1H-isoindol-6-yl)oxy]benzoic acid (IC50 0.200 nM) makes it an ideal positive control in high-throughput screening (HTS) campaigns targeting DHODH [1]. Its high affinity ensures robust signal detection at low concentrations, minimizing solvent interference and false negatives. It can also serve as a benchmark for evaluating the potency of novel DHODH inhibitors in cellular proliferation assays across various cancer cell lines.

Structure-Based Drug Design & Optimization

The availability of a high-resolution (2.00Å) X-ray co-crystal structure of 4-[(3-Amino-1-imino-1H-isoindol-6-yl)oxy]benzoic acid bound to human DHODH provides a validated starting point for structure-based drug design [2]. Medicinal chemists can use this structural data to guide the rational design of analogs with improved pharmacokinetic properties or target selectivity, leveraging the confirmed binding pose of the isoindole-imine scaffold.

Mechanistic Studies of De Novo Pyrimidine Biosynthesis & Apoptosis

Researchers investigating the role of de novo pyrimidine biosynthesis in apoptosis, cell cycle regulation, or immune cell function can employ 4-[(3-Amino-1-imino-1H-isoindol-6-yl)oxy]benzoic acid as a highly potent and specific chemical probe [3]. Its well-defined mechanism of action allows for precise temporal control of DHODH inhibition, facilitating studies that distinguish between nucleotide depletion and other cellular stress responses.

Application

Selection Property

Validation Focus

DHODH Inhibitor Screening

Reported assay potency context

Verify IC50 in own assay platform

Structure-Based Design

Co-crystal structure availability

Confirm binding pose reproducibility

Pyrimidine Biosynthesis Studies

DHODH pathway inhibition selectivity

Off-target profiling in cell models

• [1] BindingDB. Affinity data for BDBM50647408: IC50=0.200 nM against recombinant human DHODH. View Source
• [2] RCSB PDB. 3KVM: Crystal structure of human dihydroorotate dehydrogenase (DHODH) with amino-benzoic acid inhibitor 951 at 2.00A resolution. View Source
• [3] McLean LR, Zhang Y, Degnen W, Peppard J, Cabel D, Zou C, Tsay JT, Subramaniam A, Vaz RJ, Li Y. Discovery of novel inhibitors for DHODH via virtual screening and X-ray crystallographic structures. Bioorg Med Chem Lett. 2010 Mar 15;20(6):1981-4. View Source